![molecular formula C8H8BNO3 B1425479 3-Oxoisoindolin-5-ylboronic acid CAS No. 1370535-30-0](/img/structure/B1425479.png)
3-Oxoisoindolin-5-ylboronic acid
Overview
Description
3-Oxoisoindolin-5-ylboronic acid is a chemical compound with the molecular formula C8H8BNO3 and a molecular weight of 176.96 . It is used in various chemical reactions and has potential applications in research and development .
Molecular Structure Analysis
The molecular structure of 3-Oxoisoindolin-5-ylboronic acid consists of a boronic acid group attached to an isoindoline ring with a ketone functional group . The exact 3D structure is not provided in the search results.Physical And Chemical Properties Analysis
3-Oxoisoindolin-5-ylboronic acid has a predicted density of 1.41±0.1 g/cm3 and a predicted pKa of 7.97±0.20 . Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis and Pharmaceutical Applications
Efficient Synthesis Routes : A kilogram-scale synthesis of EGFR inhibitor EAI045, which includes 3-Oxoisoindolin-5-ylboronic acid, was developed. This scalable process is significant for pharmaceutical manufacturing (Hao et al., 2019).
In Vitro Cytotoxicity and Antibacterial Activity : 3-Oxoisoindolin-5-ylboronic acid derivatives have shown promising in vitro cytotoxicity against HL-60 cell lines and antibacterial activity against Bacillus subtilis (Popovics-Tóth et al., 2021).
Material Science and Chemistry
Luminescent Complexes : A study on a luminescent Zn(II)-based complex using 5-(1-oxoisoindolin-2-yl)isophthalic acid demonstrated its potential application in materials science, particularly in the treatment of skin cancer (Long & Li, 2022).
Novel Synthesis Approaches : Research on thiophene-containing products of the Ugi reaction in an oxidation-triggered IMDA/aromatization cascade showed a novel approach to 3-oxoisoindolines, important in chemical syntheses (Krasavin & Parchinsky, 2010).
Molecular Studies and Drug Development
Anti-Cancer Activity : N′-(2-Oxoindolin-3-ylidene)-2-propylpentane hydrazide-hydrazones, a derivative of 3-Oxoisoindolin-5-ylboronic acid, were synthesized and showed promising anti-cancer activities in human tumor cell lines (El‐Faham et al., 2015).
Molecular Docking Studies : Studies involving 2-chloro-5-(1-hydroxy-3-oxoisoindolin-1-yl)benzenesulfonamide derivatives showed their potential as urease inhibitors, with significant implications in drug development for gastrointestinal and peptic ulcers (Irshad et al., 2021).
Safety and Hazards
properties
IUPAC Name |
(3-oxo-1,2-dihydroisoindol-5-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BNO3/c11-8-7-3-6(9(12)13)2-1-5(7)4-10-8/h1-3,12-13H,4H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXPUOOLWEMWSIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(CNC2=O)C=C1)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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